Cas no 583059-86-3 (Diethyl [(benzenesulfonyl)(methyl)amino]propanedioate)

• Product Name: Diethyl [(benzenesulfonyl)(methyl)amino]propanedioate
• CAS No: 583059-86-3
• MF: C₁₄H₁₉NO₆S
• MW: 329.368763208389
• CID: 2833496
• PubChem ID: 71440784
• Update Time: 2025-04-21

Diethyl [(benzenesulfonyl)(methyl)amino]propanedioate Chemical and Physical Properties

Names and Identifiers

• 583059-86-3
• Diethyl [(benzenesulfonyl)(methyl)amino]propanedioate
• DTXSID90849748

• Inchi： 1S/C14H19NO6S/c1-4-20-13(16)12(14(17)21-5-2)15(3)22(18,19)11-9-7-6-8-10-11/h6-10,12H,4-5H2,1-3H3
• InChI Key： XFLITLQYRMRBGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)C(C(=O)OCC)C(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 329.09330850Da
• Monoisotopic Mass: 329.09330850Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.4Ų